5-(furan-2-yl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)isoxazole-3-carboxamide
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Description
5-(furan-2-yl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C16H11N3O3S2 and its molecular weight is 357.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Studies have demonstrated the synthesis of compounds from furan-2-carboxylic acid hydrazide, leading to derivatives like 5-Furan-2yl[1,3,4]oxadiazole-2-thiol and 5-furan-2-yl-4H-[1,2,4]-triazole-3-thiol. These compounds have been analyzed for their thiol-thione tautomeric equilibrium, showcasing the structural versatility and reactivity of furan-derived compounds (M. Koparır, A. Çetin, A. Cansiz, 2005).
Antimicrobial and Antitumor Activities
- Research into 5-(1,3-Benzothiazol-2-yl)furan-2-carbaldehyde derivatives revealed potential as antitumor agents. The synthesis of these derivatives led to compounds showing superior activity compared to standard drugs like 5-fluorouracil, cisplatin, and curcumin. This highlights the therapeutic potential of furan and benzothiazole conjugates in cancer treatment (Y. Matiichuk et al., 2020).
Antiprotozoal and Antibacterial Properties
- The design and synthesis of dicationic 3,5-diphenylisoxazoles, analogues to furamidine with an isoxazole ring, demonstrated strong in vitro activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum. This study indicates the potential of such compounds in treating protozoal infections, showcasing the importance of structural modification for enhanced biological activity (D. A. Patrick et al., 2007).
Chemical Reactivity and Derivative Synthesis
- The synthesis and reactivity of compounds like 2-(furan-2-yl)benzo[e][1,3]benzothiazole have been explored, leading to derivatives subjected to various electrophilic substitution reactions. Such studies provide insights into the chemical behavior and potential functionalization pathways for furan and benzothiazole-based compounds (А. Aleksandrov, М. М. El’chaninov, 2017).
Properties
IUPAC Name |
5-(furan-2-yl)-N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3O3S2/c1-23-12-5-2-6-13-14(12)17-16(24-13)18-15(20)9-8-11(22-19-9)10-4-3-7-21-10/h2-8H,1H3,(H,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMRHOENRUWMHTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC2=C1N=C(S2)NC(=O)C3=NOC(=C3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.